Cas no 338407-51-5 (N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline)

• Product Name: N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline
• CAS No: 338407-51-5
• CID: 4647123
• Update Time: 2025-06-29

N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline Chemical and Physical Properties

Names and Identifiers

• N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline

Introduction to N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline (CAS No. 338407-51-5)

N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline (CAS No. 338407-51-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits promising potential in various chemical and biological applications. The presence of both benzenesulfonyl and nitroethenyl moieties, coupled with the 3-chloroaniline backbone, makes it a versatile intermediate for the development of novel therapeutic agents.

The structural composition of N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline lends itself to diverse chemical transformations, which are essential for its utility in synthetic chemistry. The benzenesulfonyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the reactivity of the molecule. This feature is particularly valuable in the design of pharmacophores, where precise control over electronic distributions is critical for achieving desired biological activities.

The nitroethenyl moiety contributes to the compound's reactivity by introducing a polar double bond that can participate in various organic reactions, including nucleophilic additions and condensations. This flexibility allows chemists to explore multiple synthetic pathways, enabling the efficient construction of complex molecular architectures. Furthermore, the 3-chloroaniline component provides a further handle for functionalization, facilitating the introduction of additional substituents that can enhance the compound's pharmacological properties.

In recent years, N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline has been studied as a key intermediate in the synthesis of bioactive molecules. Its structural motifs are reminiscent of several known pharmacophores found in therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory conditions.

The pharmaceutical industry has been particularly interested in exploring the pharmacological effects of compounds containing both sulfonyl and nitroethenyl groups. These structural elements are often associated with enhanced binding affinity and metabolic stability, which are critical factors for drug development. Preclinical studies have demonstrated that certain analogs of N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline exhibit significant inhibitory activity against specific targets, paving the way for further investigation into their therapeutic potential.

Synthetic methodologies have been refined to optimize the preparation of N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline, ensuring high yields and purity. Advances in catalytic systems and green chemistry principles have enabled more sustainable production processes, reducing waste and energy consumption. These improvements are essential for scaling up synthesis while maintaining cost-effectiveness and environmental responsibility.

The biological activity of N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline has been further explored through computational modeling and molecular docking studies. These approaches have provided valuable insights into how the compound interacts with biological targets at the molecular level. By understanding these interactions, researchers can fine-tune the structure-activity relationships (SAR) to develop more potent and selective drug candidates.

In conclusion, N-[(E)-2-(benzenesulfonyl)-2-nitroethenyl]-3-chloroaniline(CAS No. 338407-51-5) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and promising biological activities. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a valuable building block in drug discovery and development.